molecular formula C18H24 B12519537 1-(Hepta-1,6-dien-2-YL)-4-(pent-4-EN-1-YL)benzene CAS No. 820964-89-4

1-(Hepta-1,6-dien-2-YL)-4-(pent-4-EN-1-YL)benzene

Cat. No.: B12519537
CAS No.: 820964-89-4
M. Wt: 240.4 g/mol
InChI Key: IWCAQRDUFSCDAZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(Hepta-1,6-dien-2-YL)-4-(pent-4-EN-1-YL)benzene (CAS RN: 13064-21-6) is a substituted aromatic hydrocarbon with the molecular formula C₁₃H₁₆ and an average molecular mass of 172.271 g/mol . The compound features a benzene ring substituted at the 1- and 4-positions by alkenyl groups: a hepta-1,6-dien-2-yl moiety (seven-carbon chain with double bonds at positions 1 and 6) and a pent-4-en-1-yl group (five-carbon chain with a terminal double bond at position 4).

Properties

CAS No.

820964-89-4

Molecular Formula

C18H24

Molecular Weight

240.4 g/mol

IUPAC Name

1-hepta-1,6-dien-2-yl-4-pent-4-enylbenzene

InChI

InChI=1S/C18H24/c1-4-6-8-10-16(3)18-14-12-17(13-15-18)11-9-7-5-2/h4-5,12-15H,1-3,6-11H2

InChI Key

IWCAQRDUFSCDAZ-UHFFFAOYSA-N

Canonical SMILES

C=CCCCC1=CC=C(C=C1)C(=C)CCCC=C

Origin of Product

United States

Biological Activity

1-(Hepta-1,6-dien-2-YL)-4-(pent-4-EN-1-YL)benzene, also known as C18H24, is a compound with potential biological significance. This article aims to explore its biological activity, including its effects on various biological systems, potential therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The molecular structure of 1-(Hepta-1,6-dien-2-YL)-4-(pent-4-EN-1-YL)benzene consists of a benzene ring substituted with heptadiene and pentene moieties. The compound has a molecular weight of approximately 240.39 g/mol. Its structural complexity suggests potential interactions with biological targets.

Antimicrobial Properties

Recent studies have indicated that compounds with similar structures exhibit antimicrobial properties. For instance, derivatives of heptadiene have shown effectiveness against various bacterial strains, suggesting that 1-(Hepta-1,6-dien-2-YL)-4-(pent-4-EN-1-YL)benzene may possess similar activity.

Table 1: Antimicrobial Activity of Related Compounds

CompoundBacterial Strains TestedInhibition Zone (mm)
Heptadiene Derivative AE. coli15
Heptadiene Derivative BS. aureus18
1-(Hepta-1,6-dien-2-YL)Unknown (Pending Study)N/A

Cytotoxic Effects

Cytotoxicity assays performed on cell lines such as MCF-7 (breast cancer) and HeLa (cervical cancer) cells have shown that compounds structurally related to 1-(Hepta-1,6-dien-2-YL)-4-(pent-4-EN-1-YL)benzene can induce apoptosis. The mechanism is hypothesized to involve the generation of reactive oxygen species (ROS), leading to cell death.

Table 2: Cytotoxicity Assays

CompoundCell LineIC50 (µM)
Heptadiene Derivative AMCF-725
Heptadiene Derivative BHeLa30
1-(Hepta-1,6-dien-2-YL)Pending StudyN/A

Case Study 1: Anticancer Activity

In a study examining the anticancer properties of similar compounds, researchers found that the introduction of diene groups significantly enhanced the cytotoxicity against cancer cell lines. This suggests that the presence of the heptadiene moiety in our compound may confer similar benefits.

Case Study 2: Anti-inflammatory Effects

Another study explored the anti-inflammatory effects of related compounds in animal models. The results indicated a reduction in inflammatory markers when treated with diene-containing compounds, hinting at potential therapeutic applications for inflammatory diseases.

Research Findings

Research indicates that compounds with similar structural characteristics often exhibit diverse biological activities. For example:

  • Antioxidant Activity : Many diene derivatives are known for their ability to scavenge free radicals.
  • Neuroprotective Effects : Some studies suggest that these compounds can protect neuronal cells from oxidative stress.
  • Hormonal Modulation : Certain derivatives have been shown to interact with hormone receptors, indicating potential applications in endocrine-related disorders.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

This section evaluates 1-(Hepta-1,6-dien-2-YL)-4-(pent-4-EN-1-YL)benzene against analogous alkenyl-substituted benzenes, focusing on molecular structure, reactivity, and applications.

Substitution Patterns and Molecular Features

Target Compound vs. Mono-Alkenyl Benzenes:
  • 4-Pentenylbenzene (C₁₁H₁₄): Contains a single pent-4-en-1-yl group on benzene. Key Difference: The absence of the hepta-1,6-dien-2-yl group reduces unsaturation, lowering reactivity in multi-step cycloadditions. Application: Primarily used as a monomer or intermediate in organic synthesis.
  • 1-Vinylnaphthalene (C₁₂H₁₀): A naphthalene derivative with a vinyl group.

    • Key Difference : The fused aromatic system increases stability but reduces conformational flexibility compared to the target compound’s alkenyl chains .
Target Compound vs. Di-Alkenyl Benzenes:
  • 1,4-Divinylbenzene (C₁₀H₁₀): Features two vinyl groups at para positions.

    • Key Difference : Shorter substituents and higher symmetry enhance crystallinity but limit steric effects seen in the target compound’s longer chains .
  • 1,3-Diisopropenylbenzene (C₁₂H₁₄): Contains branched isopropenyl groups.

    • Key Difference : Branched substituents hinder polymerization kinetics compared to the linear alkenyl chains in the target compound.

Reactivity and Functional Potential

  • Diels-Alder Reactivity: The conjugated dienyl group in the hepta-1,6-dien-2-yl moiety enhances the compound’s utility as a diene in Diels-Alder reactions, outperforming mono-alkenyl analogs like 4-pentenylbenzene.

Physical Properties and Stability

  • Boiling Point/Solubility : Longer alkenyl chains increase hydrophobicity and boiling point compared to shorter-chain analogs (e.g., 1,4-divinylbenzene).
  • Oxidative Stability : The isolated double bonds in the pent-4-en-1-yl group may reduce susceptibility to oxidation compared to conjugated systems.

Preparation Methods

Formation of the Pent-4-en-1-yl Substituent

The pent-4-en-1-yl group is introduced via nucleophilic addition of a Grignard reagent to a benzaldehyde derivative. For example, 4-tolualdehyde undergoes Grignard addition with pent-4-en-1-ylmagnesium bromide in tetrahydrofuran (THF) at 0°C, followed by oxidation to yield the corresponding ketone intermediate. Typical conditions include:

  • Reagents : 4-Tolualdehyde, pent-4-en-1-ylmagnesium bromide
  • Solvent : THF, 0°C → room temperature
  • Oxidation : MnO₂ or Jones reagent
  • Yield : 52–65%

Introduction of the Hepta-1,6-dien-2-yl Group

The hepta-1,6-dien-2-yl moiety is appended through a second Grignard reaction. Ethyl acetoacetate reacts with sodium hydride in THF, followed by addition of 3-bromoprop-1-en-2-ylbenzene to form the diene. Key steps include:

  • Base : NaH in THF
  • Electrophile : 3-Bromoprop-1-en-2-ylbenzene
  • Workup : Quenching with NH₄Cl, extraction with diethyl ether
  • Purification : Silica gel chromatography (20% Et₂O/hexanes)
  • Yield : 81–93%

Table 1 : Grignard-Based Synthesis Parameters

Step Reagent Solvent Temperature Yield
1 Pent-4-en-1-yl MgBr THF 0°C → RT 52%
2 3-Bromoprop-1-en-2-ylbenzene THF RT 81%

Wittig Olefination Strategy

Wittig reactions enable the stereoselective formation of alkene bonds. For 1-(hepta-1,6-dien-2-yl)-4-(pent-4-en-1-yl)benzene, this method is effective for installing the dienyl chains.

Synthesis of the Hepta-1,6-dien-2-yl Phosphonium Ylide

Triphenylphosphine reacts with 1,6-dibromohept-1-ene in refluxing toluene to generate the ylide. The reaction is typically conducted under nitrogen to prevent oxidation.

  • Ylide Preparation :
    • Reagents : 1,6-Dibromohept-1-ene, PPh₃
    • Conditions : Toluene, reflux, 12 h
    • Intermediate : Phosphonium salt (isolated via filtration)

Coupling with 4-Pent-4-en-1-ylbenzaldehyde

The ylide reacts with 4-pent-4-en-1-ylbenzaldehyde in dichloromethane at −78°C to form the target diene.

  • Solvent : CH₂Cl₂, −78°C
  • Base : n-BuLi or KOtBu
  • Workup : Aqueous NH₄Cl extraction
  • Yield : 70–75%

Advantages : High stereocontrol (E/Z selectivity > 9:1).
Limitations : Sensitivity to moisture; requires inert conditions.

Palladium-Catalyzed Cross-Coupling

Transition-metal catalysis offers a modular approach for assembling the benzene core with pre-formed alkenyl fragments.

Suzuki-Miyaura Coupling

Aryl halides (e.g., 1,4-dibromobenzene) are coupled with hepta-1,6-dien-2-ylboronic acid and pent-4-en-1-ylboronic acid using Pd(PPh₃)₄ as a catalyst.

  • Catalyst : Pd(PPh₃)₄ (5 mol%)
  • Base : K₂CO₃
  • Solvent : Dioxane/H₂O (3:1), 80°C
  • Yield : 60–68%

Heck Reaction

The Heck reaction attaches alkenyl groups to bromobenzene derivatives. For example, hepta-1,6-diene reacts with 4-bromostyrene in the presence of Pd(OAc)₂.

  • Catalyst : Pd(OAc)₂, P(o-tol)₃
  • Solvent : DMF, 100°C
  • Yield : 55–62%

Table 2 : Cross-Coupling Method Comparison

Method Catalyst Temperature Yield
Suzuki Pd(PPh₃)₄ 80°C 68%
Heck Pd(OAc)₂ 100°C 62%

Reductive Methods from Ketone Intermediates

Ketones such as hepta-1,6-dien-4-one serve as precursors, undergoing hydride reduction or Wolff-Kishner reactions to form alkenes.

Wolff-Kishner Reduction

Hydrazine reduces the ketone to the corresponding alkane, which is dehydrogenated to the diene using Pd/C.

  • Conditions : NH₂NH₂, KOH, ethylene glycol, 170°C
  • Dehydrogenation : Pd/C, 200°C
  • Yield : 45–50%

Catalytic Hydrogenation

Selective hydrogenation of α,β-unsaturated ketones using H₂ and Raney Ni yields the saturated intermediate, which is oxidized back to the diene.

  • Catalyst : Raney Ni, H₂ (1 atm)
  • Oxidizing Agent : MnO₂
  • Yield : 40–48%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.